Cas no 2171599-77-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid
• CAS No: 2171599-77-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5958367
• PubChem ID: 165561562
• Update Time: 2025-05-22

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid
• EN300-1504916
• 2171599-77-0
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}pent-4-enoic acid

• Inchi： 1S/C26H30N2O5/c1-3-9-17(24(29)28-23(10-4-2)25(30)31)15-27-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h4-8,11-14,17,22-23H,2-3,9-10,15-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： WVNKYXFPESOBFD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC=C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid (CAS No. 2171599-77-0)

In the realm of peptide synthesis and pharmaceutical research, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid (CAS No. 2171599-77-0) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc group and a pent-4-enoic acid moiety, makes it indispensable for researchers developing novel therapeutics, including peptide-based drugs and bioconjugates. The growing interest in targeted drug delivery and precision medicine has further amplified its relevance in modern biomedical applications.

The Fmoc-protecting group in this compound is a cornerstone of contemporary peptide chemistry. It offers exceptional stability under basic conditions while being readily cleaved under mild acidic conditions, making it ideal for stepwise peptide assembly. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171599-77-0 applications" to explore its role in peptide therapeutics, such as anticancer peptides and antimicrobial agents. Additionally, the compound's pent-4-enoic acid side chain provides a reactive handle for further functionalization, aligning with the rising demand for click chemistry and bioorthogonal reactions in drug development.

From an industrial perspective, the scalability of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid synthesis is a hot topic. Queries like "large-scale Fmoc-amino acid production" reflect the need for cost-effective manufacturing processes to support the booming peptide drug market, projected to exceed $50 billion by 2030. The compound's compatibility with automated peptide synthesizers also positions it as a favorite among biotech startups focusing on high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are equally pivotal. The compound's non-toxic profile and compliance with green chemistry principles make it attractive for sustainable research. Searches for "eco-friendly peptide synthesis" often highlight derivatives like CAS 2171599-77-0, which minimize hazardous waste compared to traditional Boc-protected analogs. Furthermore, its application in diagnostic probe development—particularly in fluorescence labeling—resonates with trends in molecular imaging and theranostics.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pent-4-enoic acid exemplifies the synergy between chemical innovation and biomedical progress. Its versatility in peptide engineering, coupled with its alignment with cutting-edge drug discovery trends, ensures its enduring significance. As the scientific community continues to explore "next-generation peptide modifications," this compound will undoubtedly remain at the forefront of biopharmaceutical research.